Cas no 883500-88-7 (7-Fluoro-1H-indole-5-carbonitrile)
883500-88-7 structure
Product Name:7-Fluoro-1H-indole-5-carbonitrile
CAS No:883500-88-7
MF:C9H5FN2
MW:160.14780497551
MDL:MFCD04037880
CID:890831
PubChem ID:3864728
Update Time:2024-10-26
7-Fluoro-1H-indole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-CYANO-7-FLUOROINDOLE
- 7-fluoro-1H-indole-5-carbonitrile
- 5-Cyano-7-fluoro-1H-indole
- PC6968
- 1H-Indole-5-carbonitrile, 7-fluoro-
- XPJWXNPTGJIGIL-UHFFFAOYSA-N
- FCH848602
- AS06861
- SY246218
- BB 0260113
- 7-Fluoro-1H-indole-5-carbonitrile (ACI)
- SCHEMBL8530077
- SB73900
- MFCD04037880
- AS-57705
- 883500-88-7
- CS-0317015
- AKOS006292643
- DTXSID50397573
- 7-Fluoro-1H-indole-5-carbonitrile
-
- MDL： MFCD04037880
- Inchi： 1S/C9H5FN2/c10-8-4-6(5-11)3-7-1-2-12-9(7)8/h1-4,12H
- InChI Key： XPJWXNPTGJIGIL-UHFFFAOYSA-N
- SMILES： N#CC1C=C2C(NC=C2)=C(F)C=1
Computed Properties
- Exact Mass: 160.04400
- Monoisotopic Mass: 160.04367633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.6
- XLogP3: 1.9
Experimental Properties
- PSA: 39.58000
- LogP: 2.17868
7-Fluoro-1H-indole-5-carbonitrile Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
7-Fluoro-1H-indole-5-carbonitrile Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-Fluoro-1H-indole-5-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM148876-1g |
5-Cyano-7-fluoroindole |
883500-88-7 | 95%+ | 1g |
$643 | 2021-08-05 | |
| Alichem | A199012695-250mg |
7-Fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 95% | 250mg |
$299.75 | 2023-08-31 | |
| Alichem | A199012695-1g |
7-Fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 95% | 1g |
$743.04 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16885-1g |
7-Fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 97% | 1g |
¥6009.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y16885-250mg |
7-Fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 97% | 250mg |
¥3829.0 | 2024-07-15 | |
| abcr | AB533434- |
7-Fluoro-1H-indole-5-carbonitrile; . |
883500-88-7 | €648.10 | 2023-03-31 | |||
| Chemenu | CM148876-1g |
5-Cyano-7-fluoroindole |
883500-88-7 | 95%+ | 1g |
$819 | 2023-02-01 | |
| eNovation Chemicals LLC | K57458-1g |
7-fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 97% | 1g |
$735 | 2024-06-09 | |
| eNovation Chemicals LLC | K57458-5g |
7-fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 97% | 5g |
$1950 | 2024-06-09 | |
| eNovation Chemicals LLC | K57458-10g |
7-fluoro-1H-indole-5-carbonitrile |
883500-88-7 | 97% | 10g |
$2850 | 2024-06-09 |
7-Fluoro-1H-indole-5-carbonitrile Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
883500-88-7 (7-Fluoro-1H-indole-5-carbonitrile) Related Products
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- 1043601-55-3(7-fluoro-1H-Indole-3-carbonitrile)
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- 1268052-65-8(7-fluoro-4-methyl-1H-indole)
- 958452-45-4(9-Acridinecarbonitrile, 2-fluoro-)
- 1082040-44-5(6-fluoro-1H-indole-4-carbonitrile)
- 883500-80-9(5-fluoro-1H-indole-7-carbonitrile)
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